Cas no 991-20-8 (Androst-4-en-3-one,17-[(1-oxohexadecyl)oxy]-, (17b)-)

• Product Name: Androst-4-en-3-one,17-[(1-oxohexadecyl)oxy]-, (17b)-
• CAS No: 991-20-8
• MF: C₃₅H₅₈O₃
• MW: 526.833231449127
• CID: 804525
• PubChem ID: 164765
• Update Time: 2025-04-19

Androst-4-en-3-one,17-[(1-oxohexadecyl)oxy]-, (17b)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[(1-oxohexadecyl)oxy]-, (17b)-
• testosterone palmitate
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] hexadecanoate
• UNII-UV7U6AQ9KP
• SCHEMBL2023830
• UV7U6AQ9KP
• Androst-4-en-3-one, 17-((1-oxohexadecyl)oxy)-, (17beta)-
• ANDROST-4-EN-3-ONE, 17-((1-OXOHEXADECYL)OXY)-, (17.BETA.)-
• DTXSID00912871
• 991-20-8
• (17.BETA.)-3-OXOANDROST-4-EN-17-YL PALMITATE

• Inchi： 1S/C35H58O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-33(37)38-32-21-20-30-29-19-18-27-26-28(36)22-24-34(27,2)31(29)23-25-35(30,32)3/h26,29-32H,4-25H2,1-3H3/t29-,30-,31-,32-,34-,35-/m0/s1
• InChI Key： OKFBXYQPCPWWRP-SHDAAXGTSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 526.439
• Monoisotopic Mass: 526.439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 605.8°Cat760mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.516
• PSA: 43.37000
• LogP: 9.91140